2-Hydroxyquinoxaline
2-Hydroxyquinoxaline
Epitaxial crystallization of syndiotactic polypropylene on 2-quinoxalinol yields isochiral form II of syndiotactic polypropylene. 2-Quinoxalinol participates in direct dehydrative cross-coupling of 2-quinoxalinone with p-tolylacetylene via Pd/Cu-catalyzed phosphonium coupling.
Quinoxalin-2-ol is a hydroxyquinoxaline that consists of quinoxaline having a single hydroxy substituent located at position 2. It has a role as a metabolite. It derives from a hydride of a quinoxaline.
Quinoxalin-2-ol is a hydroxyquinoxaline that consists of quinoxaline having a single hydroxy substituent located at position 2. It has a role as a metabolite. It derives from a hydride of a quinoxaline.
Brand Name:
Vulcanchem
CAS No.:
1196-57-2
VCID:
VC20871903
InChI:
InChI=1S/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11)
SMILES:
C1=CC=C2C(=C1)NC(=O)C=N2
Molecular Formula:
C8H6N2O
Molecular Weight:
146.15 g/mol
2-Hydroxyquinoxaline
CAS No.: 1196-57-2
Cat. No.: VC20871903
Molecular Formula: C8H6N2O
Molecular Weight: 146.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Epitaxial crystallization of syndiotactic polypropylene on 2-quinoxalinol yields isochiral form II of syndiotactic polypropylene. 2-Quinoxalinol participates in direct dehydrative cross-coupling of 2-quinoxalinone with p-tolylacetylene via Pd/Cu-catalyzed phosphonium coupling. Quinoxalin-2-ol is a hydroxyquinoxaline that consists of quinoxaline having a single hydroxy substituent located at position 2. It has a role as a metabolite. It derives from a hydride of a quinoxaline. |
|---|---|
| CAS No. | 1196-57-2 |
| Molecular Formula | C8H6N2O |
| Molecular Weight | 146.15 g/mol |
| IUPAC Name | 1H-quinoxalin-2-one |
| Standard InChI | InChI=1S/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11) |
| Standard InChI Key | FFRYUAVNPBUEIC-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)NC(=O)C=N2 |
| Canonical SMILES | C1=CC=C2C(=C1)NC(=O)C=N2 |
| Appearance | Yellow powder |
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